Cas no 2005766-23-2 (1-6-(4-bromo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one)

• Product Name: 1-6-(4-bromo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one
• CAS No: 2005766-23-2
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 6349416
• PubChem ID: 165795196
• Update Time: 2025-07-20

1-6-(4-bromo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-bromo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one
• EN300-1292539
• 2005766-23-2
• 1-[6-(4-bromo-1H-pyrazol-1-yl)pyridin-2-yl]ethan-1-one

• Inchi： 1S/C10H8BrN3O/c1-7(15)9-3-2-4-10(13-9)14-6-8(11)5-12-14/h2-6H,1H3
• InChI Key： DWLPCTBSBSPKIF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC=C(C(C)=O)N=1

Computed Properties

• Exact Mass: 264.98507g/mol
• Monoisotopic Mass: 264.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-6-(4-bromo-1H-pyrazol-1-yl)pyridin-2-ylethan-1-one

Comprehensive Overview of 1-(6-(4-Bromo-1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-one (CAS No. 2005766-23-2)

1-(6-(4-Bromo-1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-one (CAS No. 2005766-23-2) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring linked to a pyridine core via a carbonyl group, makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in kinase inhibitor development, a hot topic in cancer therapeutics and inflammatory disease research.

The compound’s 4-bromo substituent enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched by synthetic chemists. This property aligns with the growing demand for C-H functionalization strategies in drug discovery. Researchers also explore its role in photocatalysis and metal-organic frameworks (MOFs), addressing sustainability trends in chemical synthesis.

Analytical data for CAS 2005766-23-2 reveals high purity (>98% by HPLC), with characteristic NMR peaks at δ 8.5 ppm (pyridine-H) and δ 7.2 ppm (pyrazole-H). Its stability under ambient conditions makes it suitable for high-throughput screening applications. Notably, its logP value (2.3) suggests moderate lipophilicity, a key parameter in ADMET profiling—a frequent search query among medicinal chemists.

In agrochemical contexts, derivatives of this compound exhibit pest resistance activity, coinciding with global interest in eco-friendly pesticides. Patent databases show its use in crop protection formulations, reflecting the industry’s shift toward green chemistry solutions. Regulatory filings confirm its compliance with REACH and EPA guidelines, a critical consideration for industrial users.

Supply chain insights indicate 2005766-23-2 is available in gram-to-kilogram quantities from specialized fine chemical suppliers. Pricing trends correlate with demand fluctuations in preclinical research sectors. Storage recommendations (2–8°C under inert atmosphere) ensure prolonged shelf life, a practical detail often queried by laboratory personnel.

Future applications may leverage its hydrogen bond acceptor capacity for crystal engineering or proteolysis-targeting chimera (PROTAC) designs. These directions resonate with current searches on degradation tag technologies and ternary complex formation in drug development.